Cas no 61716-96-9 (1H-Pyrazole-4-carboxamide,1-[2-(acetyloxy)ethyl]-N-(aminocarbonyl)-3-nitro-)

• Product Name: 1H-Pyrazole-4-carboxamide,1-[2-(acetyloxy)ethyl]-N-(aminocarbonyl)-3-nitro-
• CAS No: 61716-96-9
• MF: C₉H₁₁N₅O₆
• MW: 285.213541269302
• CID: 468652
• Update Time: 2024-01-30

1H-Pyrazole-4-carboxamide,1-[2-(acetyloxy)ethyl]-N-(aminocarbonyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,1-[2-(acetyloxy)ethyl]-N-(aminocarbonyl)-3-nitro-
• 1H-Pyrazole-4-carboxamide, 1-[2-(acetyloxy)ethyl]-N-(aminocarbonyl)-3-nitro-

• Inchi： 1S/C9H11N5O6/c1-5(15)20-3-2-13-4-6(7(12-13)14(18)19)8(16)11-9(10)17/h4H,2-3H2,1H3,(H3,10,11,16,17)
• InChI Key： OTSWJKLHDDGRHJ-UHFFFAOYSA-N
• SMILES： N1(CCOC(C)=O)C=C(C(NC(N)=O)=O)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 285.07103

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• PSA: 159.45
• pka: 9.71±0.46(Predicted)